Cas no 1289575-45-6 (LSD1-IN-30)

• Product Name: LSD1-IN-30
• CAS No: 1289575-45-6
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 6777036
• PubChem ID: 135442596
• Update Time: 2026-03-12

LSD1-IN-30 Chemical and Physical Properties

Names and Identifiers

• CHEMBL3104347
• US8987335, 3
• HY-160191
• BDBM50445340
• AKOS001606925
• LSD1-IN-30
• 4-Hydroxy-N'-[1-(2-hydroxyphenyl)ethylidene]benzohydrazide
• 4-hydroxy-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]benzohydrazide
• BDBM151606
• CS-0926153
• 1289575-45-6
• EX-A8433
• SCHEMBL14712657
• SR-01000078860-1
• SR-01000078860

• Inchi： 1S/C15H14N2O3/c1-10(13-4-2-3-5-14(13)19)16-17-15(20)11-6-8-12(18)9-7-11/h2-9,18-19H,1H3,(H,17,20)/b16-10+
• InChI Key： LVGDDYSLMCRYJE-MHWRWJLKSA-N
• SMILES： OC1C=CC=CC=1/C(/C)=N/NC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 270.10044231g/mol
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.9Ų

Additional information on LSD1-IN-30

Comprehensive Overview of LSD1-IN-30 (CAS No. 1289575-45-6): A Promising Epigenetic Modulator

The compound LSD1-IN-30 (CAS No. 1289575-45-6) has emerged as a significant focus in epigenetic research due to its selective inhibition of lysine-specific demethylase 1 (LSD1), a key enzyme regulating gene expression. With growing interest in epigenetic therapies for oncology and neurodegenerative diseases, LSD1 inhibitors like LSD1-IN-30 are gaining traction in both academic and pharmaceutical circles. This article delves into its mechanism, applications, and relevance to current drug discovery trends.

Structurally, LSD1-IN-30 belongs to the class of small-molecule inhibitors designed to target the flavin adenine dinucleotide (FAD)-binding domain of LSD1. Its CAS registry number (1289575-45-6) ensures precise identification in chemical databases, crucial for high-throughput screening and patent literature. Researchers highlight its improved binding affinity and selectivity compared to earlier-generation inhibitors, addressing off-target effects—a common challenge in epigenetic drug development.

Recent studies underscore LSD1-IN-30's potential in cancer immunotherapy, a trending topic in 2024. By modulating tumor microenvironment genes, it may enhance immune checkpoint blockade efficacy. This aligns with searches like "LSD1 inhibitor cancer clinical trials" or "epigenetics and immunotherapy synergy," reflecting user interest in combinatorial therapies. Notably, its role in stem cell differentiation also attracts attention for regenerative medicine applications.

From a pharmacokinetic perspective, LSD1-IN-30 exhibits favorable blood-brain barrier permeability in preclinical models, sparking investigations for neurodegenerative disorders—a hotspot given rising global Alzheimer’s and Parkinson’s disease rates. Questions like "Can LSD1 inhibitors slow cognitive decline?" frequently appear in scientific forums, indicating public awareness of epigenetic approaches to brain health.

The synthesis of LSD1-IN-30 (CAS 1289575-45-6) involves structure-activity relationship (SAR) optimization, a process detailed in recent Journal of Medicinal Chemistry publications. Its IC50 values against LSD1 (often below 100 nM) make it a reference compound for benchmarking new derivatives. This data is critical for researchers querying "most potent LSD1 inhibitors 2024" or "LSD1-IN-30 vs. TCP analogs."

In bioinformatics and cheminformatics, 1289575-45-6 serves as a key identifier for molecular docking simulations. Open-source platforms like PubChem integrate its 3D structure, enabling virtual screening—a technique gaining popularity amid demands for cost-effective drug discovery. Such applications resonate with searches for "free LSD1 inhibitor datasets" or "AI-driven epigenetic target prediction."

Looking ahead, LSD1-IN-30 exemplifies the shift toward precision epigenetics. Its development mirrors industry priorities like targeted protein degradation and gene-specific editing—topics dominating conferences such as the Epigenetics Drug Development Summit. As interest grows in "overcoming LSD1 inhibitor resistance" or "biomarkers for LSD1 therapy response," this compound remains at the forefront of translational research.